Cas no 660860-39-9 (1,4-Diazabicyclo[3.2.2]nonane, 4-[(5-bromo-2-thienyl)carbonyl]-)

• Product Name: 1,4-Diazabicyclo[3.2.2]nonane, 4-[(5-bromo-2-thienyl)carbonyl]-
• CAS No: 660860-39-9
• MF: C₁₂H₁₅BrN₂OS
• MW: 315.229300737381
• CID: 1702587
• Update Time: 2024-08-30

1,4-Diazabicyclo[3.2.2]nonane, 4-[(5-bromo-2-thienyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.2.2]nonane, 4-[(5-bromo-2-thienyl)carbonyl]-
• Methanone, (5-bromo-2-thienyl)-1,4-diazabicyclo[3.2.2]non-4-yl-

• Inchi： 1S/C12H15BrN2OS/c13-11-2-1-10(17-11)12(16)15-8-7-14-5-3-9(15)4-6-14/h1-2,9H,3-8H2
• InChI Key： PFOHKMLFVACSFW-UHFFFAOYSA-N
• SMILES： C(C1SC(Br)=CC=1)(N1C2CCN(CC2)CC1)=O

Computed Properties

• Exact Mass: 314.00895

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 431.8±40.0 °C(Predicted)
• PSA: 23.55
• pka: 9.00±0.20(Predicted)